Cas no 3301-90-4 (2H-Pyran-2-one,6-ethyltetrahydro-)

• Product Name: 2H-Pyran-2-one,6-ethyltetrahydro-
• CAS No: 3301-90-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 316821
• Update Time: 2026-05-14

2H-Pyran-2-one,6-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-ethyltetrahydro-
• 6-Ethyltetrahydro-2H-pyran-2-one
• &#948
• 5-Hydroxyheptanoic acid lactone
• -Heptalactone
• Heptanoic acid, 5-hydroxy-, &#948
• -Heptanolide
• -lactone

• Inchi： InChI=1S/C7H12O2/c1-2-6-4-3-5-7(8)9-6/h6H,2-5H2,1H3
• InChI Key： JFVQYQDTHWLYHG-UHFFFAOYSA-N
• SMILES： C(C1OC(=O)CCC1)C

Computed Properties

• Exact Mass: 128.08376

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 2H-Pyran-2-one,6-ethyltetrahydro-

Chemical Profile of 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4): Applications and Recent Research Developments

The compound 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the tetrahydropyranone class, which is characterized by a saturated six-membered ring containing an oxygen atom at the 2-position, with an ethyl substituent at the 6-position. The presence of these functional groups makes it a versatile scaffold for drug discovery and molecular design.

From a chemical perspective, 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) exhibits notable stability and reactivity that can be exploited in synthetic chemistry. The pyranone ring system is known for its ability to participate in various chemical transformations, including nucleophilic additions, epoxidation, and cyclization reactions. These properties have made it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

In recent years, there has been a surge in research focused on tetrahydropyranones due to their promising pharmacological profiles. Studies have demonstrated that derivatives of this class can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The ethyl substituent at the 6-position of 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) contributes to its molecular flexibility and enhances its potential as a pharmacophore.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacologically active molecules. Researchers have leveraged its structural framework to develop novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted its utility in generating derivatives with enhanced binding affinity to specific biological targets. This has been particularly relevant in the development of small-molecule inhibitors for enzymes involved in metabolic pathways associated with chronic diseases.

The pharmaceutical industry has shown particular interest in 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) due to its potential as a lead compound for drug discovery programs. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a valuable scaffold for further optimization. By modifying various functional groups within the tetrahydropyranone core, researchers can fine-tune the biological activity and pharmacokinetic properties of derived compounds.

Recent advances in computational chemistry have also facilitated the exploration of 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4)'s potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict and rationalize the biological activity observed in experimental studies, thereby accelerating the drug discovery process.

In addition to its pharmaceutical applications, 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) has found utility in other areas of chemical research. Its unique reactivity makes it a valuable tool for synthetic chemists seeking to develop new methodologies for constructing heterocyclic compounds. Furthermore, its stability under various reaction conditions allows it to be used as a reliable intermediate in multi-step syntheses.

The growing body of research on tetrahydropyranones underscores their significance as building blocks in medicinal chemistry and synthetic organic chemistry. As our understanding of their structural and functional properties continues to expand, we can anticipate even more innovative applications emerging from this class of compounds. The work being done with 2H-Pyran-2-one,6-ethyltetrahydro- (CAS No. 3301-90-4) is just one example of how fundamental chemical research can lead to groundbreaking advancements in health care.